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Compound of Interest

Compound Name: 3-Bromopropionyl chloride

Cat. No.: B108729 Get Quote

An In-depth Technical Guide to 3-Bromopropionyl Chloride for Researchers and Drug

Development Professionals

Introduction
3-Bromopropionyl chloride, with the CAS number 15486-96-1, is a highly versatile

bifunctional reagent extensively utilized in organic synthesis.[1] Its molecular structure

incorporates both a reactive acyl chloride and an alkyl bromide, enabling it to participate in a

wide array of chemical transformations.[1] This dual functionality makes it a valuable building

block, particularly in the synthesis of pharmaceutical intermediates and complex active

pharmaceutical ingredients (APIs).[1][2] This guide provides a comprehensive overview of its

chemical and physical properties, synthesis protocols, and key applications relevant to

researchers and professionals in drug development.

Physicochemical Properties
3-Bromopropionyl chloride is a clear, colorless to pale yellow liquid with a pungent odor.[2][3]

It is a reactive compound that should be handled with care, as it is sensitive to moisture and

heat.[4] A summary of its key quantitative properties is presented in Table 1.

Table 1: Physicochemical Properties of 3-Bromopropionyl Chloride
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Property Value Source(s)

Molecular Formula C₃H₄BrClO [3][5][6]

Molecular Weight 171.42 g/mol [3][5]

CAS Number 15486-96-1 [3][5]

Density 1.701 g/mL at 25 °C [3]

Boiling Point 55-57 °C at 17 mmHg [3]

Refractive Index n20/D 1.49 [3]

Flash Point 79 °C (174.2 °F) - closed cup

Storage Temperature 2-8°C, under inert gas [7]

EINECS Number 239-515-2 [3][5]

MDL Number MFCD00000746

Synthesis and Reactivity
The dual functionality of 3-bromopropionyl chloride allows for selective reactions, making it a

precise tool in multi-step syntheses.[1] Chemists can control reaction conditions to target either

the acyl chloride for acylation reactions or the alkyl bromide for nucleophilic substitution.[1]

General Synthesis Protocol
A common and established method for preparing 3-bromopropionyl chloride is through the

chlorination of 3-bromopropionic acid.[8] Reagents such as thionyl chloride or oxalyl chloride

are typically used for this conversion.[8]

Experimental Protocol: Synthesis from 3-Bromopropionic Acid

Objective: To convert 3-bromopropionic acid to 3-bromopropionyl chloride.

Reagents:

3-Bromopropionic Acid
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Oxalyl chloride or Thionyl chloride

Anhydrous solvent (e.g., Dichloromethane - DCM)[8]

Procedure:

In a flame-dried, two-neck round-bottom flask equipped with a magnetic stirrer, a reflux

condenser, and a nitrogen inlet, dissolve 3-bromopropionic acid in an excess of anhydrous

dichloromethane.

Slowly add a stoichiometric equivalent of oxalyl chloride (or thionyl chloride) to the solution

at room temperature. The addition should be performed in a well-ventilated fume hood due

to the evolution of gaseous byproducts (HCl, CO, CO₂ with oxalyl chloride; SO₂ and HCl

with thionyl chloride).

After the addition is complete, stir the reaction mixture at room temperature for several

hours or until the evolution of gas ceases, indicating the completion of the reaction.

The solvent and any excess chlorinating agent are then removed under reduced pressure

using a rotary evaporator.

The resulting crude 3-bromopropionyl chloride can be purified by fractional distillation

under reduced pressure to yield the final product.

The workflow for this synthesis is illustrated in the diagram below.
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A typical workflow for the synthesis of 3-bromopropionyl chloride.

Key Reactions and Applications
The utility of 3-bromopropionyl chloride in drug development stems from its ability to act as a

linker or to introduce specific functionalities.

Acylation: The acyl chloride group readily reacts with nucleophiles like alcohols and amines

to form esters and amides, respectively. This is a primary application in building more

complex molecular scaffolds.[2]

Nucleophilic Substitution: The bromine atom can be displaced by various nucleophiles, which

is a key step in the synthesis of heterocyclic compounds and for modifying biomolecules.[1]
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Specific Applications:

It is used in the preparation of 1-chloro-4-bromo-2-butanone.[3]

It reacts with poly(ethylene glycol) methacrylate to produce brominated polymers.[3]

It is used in the acylation of 4-aryl-substituted 3,4-dihydropyrimidine(1H)-2-thiones to yield

bicyclic pyrimido[2,1-b][4][5]thiazines.[3]

The dual reactivity pathways are visualized in the following diagram.

Reactivity Pathways

3-Bromopropionyl Chloride
Br-CH₂-CH₂-CO-Cl

Acylation Product
Br-CH₂-CH₂-CO-Nu1

Acylation at Acyl Chloride

Substitution Product
Nu2-CH₂-CH₂-CO-Cl

Substitution at Alkyl Bromide

Nucleophile 1
(e.g., R-OH, R-NH₂)

Nucleophile 2
(e.g., R-S⁻, N₃⁻)

Click to download full resolution via product page

Dual reactivity of 3-bromopropionyl chloride with nucleophiles.

Safety and Handling
3-Bromopropionyl chloride is a hazardous chemical that requires strict safety protocols.

Hazards: It is classified as a combustible liquid and is corrosive, causing severe skin burns

and eye damage.[4] Inhalation may cause respiratory irritation. The material is destructive to

the tissues of mucous membranes and the upper respiratory tract.

Handling:
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Work should be conducted in a well-ventilated chemical fume hood.[4]

Wear appropriate personal protective equipment (PPE), including chemical-resistant

gloves, protective clothing, and eye/face protection.[4]

Keep the compound away from heat, sparks, open flames, and other sources of ignition.

[4]

It is water-reactive; therefore, exposure to moisture or water must be avoided.[4]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place, typically

between 2-8°C.[4] It should be stored under an inert atmosphere.[7]

Incompatibilities: Avoid contact with strong bases, alcohols, and oxidizing agents.[4][5]

Conclusion
3-Bromopropionyl chloride is a cornerstone reagent in organic synthesis, offering chemists a

versatile tool for constructing complex molecules. Its dual reactivity, when properly controlled,

provides a strategic advantage in the synthesis of pharmaceutical ingredients and other high-

value chemicals. A thorough understanding of its properties, synthetic routes, and handling

requirements is essential for its safe and effective use in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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